Cas no 6271-07-4 ( )

• Product Name: &nbsp
• CAS No: 6271-07-4
• MF: C₁₉H₂₀ClNO₅
• MW: 377.818804740906
• CID: 957389
• PubChem ID: 22653
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6271-07-4
• 7,8-Dihydro-5-(3,4,5-trimethoxyphenyl)-1,3-dioxolo(g)isoquinoline hydrochloride
• 1,3-Dioxolo(4,5-g)isoquinoline, 7,8-dihydro-5-(3,4,5-trimethoxyphenyl)-, hydrochloride
• NSC 36794
•  

• Inchi： 1S/C19H19NO5.ClH/c1-21-16-7-12(8-17(22-2)19(16)23-3)18-13-9-15-14(24-10-25-15)6-11(13)4-5-20-18;/h6-9H,4-5,10H2,1-3H3;1H
• InChI Key： SYTHQDNJJPJHPF-UHFFFAOYSA-N
• SMILES： [Cl-].O1COC2C1=CC1=C(C=2)C(C2C=C(C(=C(C=2)OC)OC)OC)=[NH+]CC1

Computed Properties

• Exact Mass: 356.9465
• Monoisotopic Mass: 377.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.5A^2

Experimental Properties

• Boiling Point: 478°C at 760 mmHg
• Flash Point: 194.7°C
• PSA: 60.25